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Compound of Interest

Compound Name: 4-Fluorostyrene

Cat. No.: B1294925 Get Quote

An In-depth Technical Guide to 4-Fluorostyrene

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental properties of chemical compounds is paramount. This document provides a

concise technical summary of 4-Fluorostyrene, focusing on its core molecular attributes.

Chemical Identity and Molecular Properties
4-Fluorostyrene is an organic compound distinguished by a fluorine atom attached to the para

position of a styrene molecule.[1] This structure consists of a vinyl group (ethenyl) bonded to a

phenyl group.[1] The presence of the fluorine atom can enhance the chemical stability and

influence the physical properties of polymers derived from it.[1]

The key quantitative data for 4-Fluorostyrene is summarized in the table below for ease of

reference and comparison.
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Property Value Source

Molecular Formula C8H7F [1][2][3][4][5]

Molecular Weight 122.14 g/mol [2][4]

CAS Number 405-99-2 [2][3]

Appearance Colorless to pale yellow liquid [1][3]

Density 1.024 g/mL at 25 °C [5][6][7]

Boiling Point 67 °C at 50 mmHg [6][7]

Melting Point -36 to -33 °C [7]

Water Solubility Insoluble [3][6]

Logical Relationship of Identifiers
The following diagram illustrates the relationship between the common name, molecular

formula, and CAS number for 4-Fluorostyrene, providing a clear visual representation of its

identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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